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Compound of Interest

Compound Name: Benzyl (7-methyloctyl) phthalate

CAS No.: 126198-74-1

Cat. No.: B1525713 Get Quote

Executive Summary & Chemical Identity
Benzyl (7-methyloctyl) phthalate is a mixed phthalate ester utilized as a plasticizer and often

encountered as an extractable/leachable (E&L) impurity in pharmaceutical drug products

stored in polymeric packaging.[1][2] Its identification relies on distinguishing the asymmetrical

ester functionality—comprising one benzyl group and one branched isononyl (7-methyloctyl)

group.[1][2]

IUPAC Name: 1-O-benzyl 2-O-(7-methyloctyl) benzene-1,2-dicarboxylate[1][2]

CAS Number: 126198-74-1[2][3][4][5][6][7]

Molecular Formula: C₂₄H₃₀O₄[1][2]

Molecular Weight: 382.50 g/mol [1][2][7][8]

Key Application: Plasticizer for PVC, E&L impurity marker.[2]

Structural Analysis for Spectroscopy
The molecule consists of three distinct magnetic and mass-spectral domains:

The Phthalate Core: An ortho-disubstituted benzene ring.[1][2]
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The Benzyl Moiety: A monosubstituted benzene ring attached via a methylene bridge.[1][2]

The 7-Methyloctyl Chain: A branched aliphatic tail (isononyl group) ending in an isopropyl

terminus.[2]

Mass Spectrometry (GC-MS & LC-MS)
Mass spectrometry is the primary method for trace detection.[2] The fragmentation pattern is

dictated by the stability of the phthalic anhydride ion and the tropylium ion.

Electron Ionization (EI) Fragmentation Pathway
In GC-MS (70 eV), the molecule undergoes characteristic ngcontent-ng-c2372798075=""

_nghost-ng-c102404335="" class="inline ng-star-inserted">

-cleavage and rearrangements.[1]
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m/z (Ion) Identity Mechanism / Origin

382

ngcontent-ng-c2372798075=""

_nghost-ng-c102404335=""

class="inline ng-star-inserted">

Molecular Ion (Weak

abundance).[1]

291

ngcontent-ng-c2372798075=""

_nghost-ng-c102404335=""

class="inline ng-star-inserted">

Loss of benzyl radical

(tropylium precursor).[1]

239

ngcontent-ng-c2372798075=""

_nghost-ng-c102404335=""

class="inline ng-star-inserted">

Loss of isononyloxy group

(formation of benzoylium

species).[1]

149

ngcontent-ng-c2372798075=""

_nghost-ng-c102404335=""

class="inline ng-star-inserted">

Base Peak. Protonated

phthalic anhydride.[1][9]

Formed via McLafferty

rearrangement.

91

ngcontent-ng-c2372798075=""

_nghost-ng-c102404335=""

class="inline ng-star-inserted">

Tropylium ion (derived from the

benzyl group).

57/43 Alkyl fragments

Fragmentation of the 7-

methyloctyl tail (isopropyl

group).[2]

Fragmentation Logic Diagram (DOT)
The following diagram illustrates the critical dissociation pathways used to confirm the

presence of the benzyl vs. alkyl group.[1]
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Caption: Mechanistic fragmentation pathway of Benzyl (7-methyloctyl) phthalate in EI-MS,

highlighting the diagnostic m/z 149 and m/z 91 ions.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR provides the definitive structural proof, specifically distinguishing the "7-methyloctyl"

isomer from linear nonyl chains via the isopropyl terminus signal.

1H NMR Data (400 MHz, CDCl₃)
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Shift
(ngcontent-ng-
c2372798075="
" _nghost-ng-
c102404335=""
class="inline
ng-star-
inserted">

, ppm)

Multiplicity Integration Assignment
Structural
Insight

7.70 – 7.75 Multiplet (AA'BB') 2H
Phthalate Ar-H

(3,6)

Ortho to esters.

[2]

7.50 – 7.55 Multiplet (AA'BB') 2H
Phthalate Ar-H

(4,5)
Meta to esters.

7.30 – 7.42 Multiplet 5H Benzyl Ar-H
Monosubstituted

ring.

5.36 Singlet 2H
Benzyl -O-CH₂-

Ph

Diagnostic for

benzyl esters.[2]

4.22

Triplet

(ngcontent-ng-

c2372798075=""

_nghost-ng-

c102404335=""

class="inline ng-

star-inserted">

Hz)

2H Alkyl -O-CH₂-
-methylene of

isononyl group.

[1]

1.65 – 1.75 Multiplet 2H
Alkyl -O-CH₂-

CH₂-

ngcontent-ng-

c2372798075=""

_nghost-ng-

c102404335=""

class="inline ng-

star-inserted">

-methylene.[1]
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1.20 – 1.40 Broad Multiplet 8H Bulk CH₂ chain
Mid-chain

methylenes.[1][2]

0.86

Doublet

(ngcontent-ng-

c2372798075=""

_nghost-ng-

c102404335=""

class="inline ng-

star-inserted">

Hz)

6H
Terminal -

CH(CH₃)₂

Diagnostic:

Confirms 7-

methyloctyl (iso)

branching.

Expert Insight: In a linear nonyl phthalate, the terminal methyl appears as a triplet at ~0.88

ppm.[2] The doublet at 0.86 ppm is the specific fingerprint of the isononyl (7-methyloctyl)

isomer.[2]

13C NMR Data (100 MHz, CDCl₃)
Carbonyls: 167.4, 167.2 ppm (Distinct carbonyls due to asymmetry).[2]

Aromatic (Phthalate): 132.3, 131.0, 128.9 ppm.[2]

Aromatic (Benzyl): 135.8 (Ipso), 128.6, 128.4, 128.2 ppm.[1]

Benzylic C: 67.4 ppm.[2]

Alkyl ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-

inserted">

-Carbon: 65.8 ppm.

Aliphatic Chain: 39.0, 29.9, 29.7, 28.0, 26.1, 22.7 ppm.[2]

Terminal Methyls: 22.6 ppm (Isopropyl methyls).[2]

Infrared Spectroscopy (FTIR)
FTIR is utilized for rapid screening of functional groups.[2]
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Wavenumber (cm⁻¹) Vibration Mode Assignment

1720 – 1730

ngcontent-ng-c2372798075=""

_nghost-ng-c102404335=""

class="inline ng-star-inserted">

Strong Ester Carbonyl stretch.

[1]

1580, 1600

ngcontent-ng-c2372798075=""

_nghost-ng-c102404335=""

class="inline ng-star-inserted">

Aromatic ring breathing

(Phthalate & Benzyl).[1]

1270, 1120 Ester C-O-C stretching.[1]

745

ngcontent-ng-c2372798075=""

_nghost-ng-c102404335=""

class="inline ng-star-inserted">

Ortho-disubstituted benzene

(Phthalate).[1]

698, 730
Monosubstituted benzene

(Benzyl).[1]

2950, 2860
Aliphatic C-H stretch (Alkyl

chain).[1]

Experimental Protocol: Sample Preparation for E&L
Analysis
When identifying this compound as an impurity in drug products, isolation from the matrix is

critical.[2]

Workflow Logic

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Diisononyl-phthalate
https://pubchem.ncbi.nlm.nih.gov/compound/Diisononyl-phthalate
https://pubchem.ncbi.nlm.nih.gov/compound/Diisononyl-phthalate
https://pubchem.ncbi.nlm.nih.gov/compound/Diisononyl-phthalate
https://pubchem.ncbi.nlm.nih.gov/compound/Diisononyl-phthalate
https://pubchem.ncbi.nlm.nih.gov/compound/Diisononyl-phthalate
https://pubchem.ncbi.nlm.nih.gov/compound/Dibenzyl-phthalate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1525713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Drug Product Sample
(Liquid/Solid)

Extraction
(DCM or Hexane/IPA)
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(N2 Evaporation)
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Caption: Analytical workflow for isolating and confirming Benzyl (7-methyloctyl) phthalate
from pharmaceutical matrices.

Step-by-Step Protocol
Extraction:

Liquids: Liquid-Liquid Extraction (LLE) using Dichloromethane (DCM).[1][2] Ratio 1:1.

Shake for 10 min, centrifuge, collect organic layer.

Solids: Soxhlet extraction with Hexane/Isopropanol (1:1) for 4 hours.
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Concentration: Evaporate solvent under a gentle stream of Nitrogen at 40°C to near dryness.

Reconstitute in:

For GC-MS: High-purity Cyclohexane or DCM.[1][2]

For NMR: Deuterated Chloroform (ngcontent-ng-c2372798075="" _nghost-ng-

c102404335="" class="inline ng-star-inserted">

).

Instrumental Analysis:

GC-MS: Inject 1 ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline

ng-star-inserted">

L in Splitless mode.[1] Column: DB-5MS (30m x 0.25mm).[2] Temp Program: 50°C (1 min)

300°C @ 20°C/min.

Validation: Monitor for Retention Time (RT) relative to Benzyl Butyl Phthalate (BBP)

standard. BiNP will elute after BBP due to the longer alkyl chain.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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